Cas no 1025261-13-5 (2-(2H-2,3,4,5-Tetraazolyl)-3-((4-(trifluoromethyl)phenyl)amino)prop-2-enenitrile)

2-(2H-2,3,4,5-Tetraazolyl)-3-((4-(trifluoromethyl)phenyl)amino)prop-2-enenitrile is a specialized organic compound featuring a tetraazole ring and a trifluoromethylphenylamino moiety linked via a prop-2-enenitrile scaffold. Its structural complexity confers unique reactivity, making it valuable in medicinal chemistry and agrochemical research. The presence of the electron-withdrawing trifluoromethyl group enhances stability and influences binding interactions, while the tetraazole ring contributes to heterocyclic diversity. This compound is particularly useful as an intermediate in synthesizing bioactive molecules, including potential pharmaceuticals targeting enzyme inhibition or receptor modulation. Its well-defined synthetic pathway and high purity ensure reproducibility in research applications. The compound’s distinct functional groups also facilitate further derivatization for structure-activity relationship studies.
2-(2H-2,3,4,5-Tetraazolyl)-3-((4-(trifluoromethyl)phenyl)amino)prop-2-enenitrile structure
1025261-13-5 structure
Product Name:2-(2H-2,3,4,5-Tetraazolyl)-3-((4-(trifluoromethyl)phenyl)amino)prop-2-enenitrile
CAS No:1025261-13-5
MF:C11H7F3N6
MW:280.208690881729
MDL:MFCD00170953
CID:5024582
Update Time:2026-02-28

2-(2H-2,3,4,5-Tetraazolyl)-3-((4-(trifluoromethyl)phenyl)amino)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

    • (2Z)-2-(1H-1,2,3,4-tetrazol-5-yl)-3-{[4-(trifluoromethyl)phenyl]amino}prop-2-enenitrile
    • 2-(2H-2,3,4,5-TETRAAZOLYL)-3-((4-(TRIFLUOROMETHYL)PHENYL)AMINO)PROP-2-ENENITRILE
    • 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-(trifluoromethyl)phenyl)amino)prop-2-enenitrile
    • MDL: MFCD00170953
    • Inchi: 1S/C11H7F3N6/c12-11(13,14)8-1-3-9(4-2-8)16-6-7(5-15)10-17-19-20-18-10/h1-4,6,16H,(H,17,18,19,20)/b7-6-
    • InChI Key: OPXGDFRMLLJYDK-SREVYHEPSA-N
    • SMILES: FC(C1C=CC(=CC=1)N/C=C(/C#N)\C1N=NNN=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 404
  • XLogP3: 2.4
  • Topological Polar Surface Area: 90.3

2-(2H-2,3,4,5-Tetraazolyl)-3-((4-(trifluoromethyl)phenyl)amino)prop-2-enenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB160989-1 g
2-(2H-2,3,4,5-tetraazolyl)-3-((4-(trifluoromethyl)phenyl)amino)prop-2-enenitrile; .
1025261-13-5
1 g
€211.30 2023-07-20
abcr
AB160989-5 g
2-(2H-2,3,4,5-tetraazolyl)-3-((4-(trifluoromethyl)phenyl)amino)prop-2-enenitrile; .
1025261-13-5
5 g
€377.50 2023-07-20
abcr
AB160989-10 g
2-(2H-2,3,4,5-tetraazolyl)-3-((4-(trifluoromethyl)phenyl)amino)prop-2-enenitrile; .
1025261-13-5
10 g
€482.50 2023-07-20
Key Organics Ltd
MS-11253-1MG
(2Z)-2-(1H-1,2,3,4-tetrazol-5-yl)-3-{[4-(trifluoromethyl)phenyl]amino}prop-2-enenitrile
1025261-13-5 >90%
1mg
£37.00 2025-02-08
Key Organics Ltd
MS-11253-5MG
(2Z)-2-(1H-1,2,3,4-tetrazol-5-yl)-3-{[4-(trifluoromethyl)phenyl]amino}prop-2-enenitrile
1025261-13-5 >90%
5mg
£46.00 2025-02-08
Key Organics Ltd
MS-11253-10MG
(2Z)-2-(1H-1,2,3,4-tetrazol-5-yl)-3-{[4-(trifluoromethyl)phenyl]amino}prop-2-enenitrile
1025261-13-5 >90%
10mg
£63.00 2025-02-08
Key Organics Ltd
MS-11253-20MG
(2Z)-2-(1H-1,2,3,4-tetrazol-5-yl)-3-{[4-(trifluoromethyl)phenyl]amino}prop-2-enenitrile
1025261-13-5 >90%
20mg
£76.00 2023-04-18
Key Organics Ltd
MS-11253-50MG
(2Z)-2-(1H-1,2,3,4-tetrazol-5-yl)-3-{[4-(trifluoromethyl)phenyl]amino}prop-2-enenitrile
1025261-13-5 >90%
50mg
£102.00 2025-02-08
Key Organics Ltd
MS-11253-100MG
(2Z)-2-(1H-1,2,3,4-tetrazol-5-yl)-3-{[4-(trifluoromethyl)phenyl]amino}prop-2-enenitrile
1025261-13-5 >90%
100mg
£146.00 2025-02-08
abcr
AB160989-1g
2-(2H-2,3,4,5-tetraazolyl)-3-((4-(trifluoromethyl)phenyl)amino)prop-2-enenitrile; .
1025261-13-5
1g
€211.30 2024-06-12

Additional information on 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-(trifluoromethyl)phenyl)amino)prop-2-enenitrile

2-(2H-2,3,4,5-Tetraazolyl)-3-((4-(trifluoromethyl)phenyl)amino)prop-2-enenitrile (CAS No. 1025261-13-5): A Comprehensive Overview

In the realm of organic chemistry, 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-(trifluoromethyl)phenyl)amino)prop-2-enenitrile (CAS No. 1025261-13-5) stands out as a compound of significant interest due to its unique structural features and potential applications. This article delves into the properties, synthesis, applications, and market relevance of this intriguing molecule, while also addressing common queries and trending topics in the field.

The compound 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-(trifluoromethyl)phenyl)amino)prop-2-enenitrile belongs to the class of tetrazole derivatives, which are known for their diverse biological activities and utility in medicinal chemistry. The presence of a trifluoromethylphenyl group and a prop-2-enenitrile moiety further enhances its chemical versatility, making it a subject of ongoing research.

One of the most frequently asked questions about this compound is its synthetic route. Researchers often explore methods to efficiently synthesize 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-(trifluoromethyl)phenyl)amino)prop-2-enenitrile, with a focus on optimizing yield and purity. Recent advancements in green chemistry have also spurred interest in developing environmentally friendly synthesis protocols for such compounds.

The physical and chemical properties of CAS No. 1025261-13-5 are critical for its applications. The compound typically appears as a solid with specific solubility characteristics, which influence its use in various solvents. Its stability under different conditions is another area of interest, particularly for industrial and pharmaceutical applications.

In terms of applications, 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-(trifluoromethyl)phenyl)amino)prop-2-enenitrile has shown promise in several fields. For instance, its structural motifs are often explored in drug discovery, particularly for designing molecules with potential therapeutic effects. The tetrazole ring is a common pharmacophore, and its incorporation into this compound opens avenues for bioactive molecule development.

Another trending topic is the role of fluorinated compounds in modern chemistry. The trifluoromethyl group in CAS No. 1025261-13-5 is a key feature, as fluorinated compounds are increasingly valued for their unique properties, such as enhanced metabolic stability and lipophilicity. This makes the compound relevant in discussions about fluorine chemistry and its impact on material science and pharmaceuticals.

The market dynamics for 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-(trifluoromethyl)phenyl)amino)prop-2-enenitrile are also worth noting. With the growing demand for specialized chemicals in research and industry, compounds like this are gaining attention. Suppliers and manufacturers are often queried about its availability, pricing, and bulk purchase options, reflecting its commercial significance.

From a safety and handling perspective, while CAS No. 1025261-13-5 is not classified as a hazardous material, standard laboratory precautions are recommended when handling it. This includes using appropriate personal protective equipment (PPE) and ensuring proper ventilation. Such precautions align with broader industry trends emphasizing laboratory safety and responsible chemical use.

In conclusion, 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-(trifluoromethyl)phenyl)amino)prop-2-enenitrile (CAS No. 1025261-13-5) is a compound with multifaceted relevance in chemistry and beyond. Its structural complexity, potential applications, and alignment with current scientific trends make it a noteworthy subject for researchers and industry professionals alike. As interest in tetrazole derivatives and fluorinated compounds continues to grow, this compound is poised to remain a topic of discussion and exploration in the scientific community.

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